Cas no 2649080-82-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-methoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-methoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylate
• CAS No: 2649080-82-8
• MF: C₁₉H₁₄N₂O₆
• MW: 366.324265003204
• CID: 6489121
• PubChem ID: 165732432
• Update Time: 2025-10-31

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-methoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2649080-82-8
• EN300-6520689
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-methoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylate

• Inchi： 1S/C19H14N2O6/c1-25-12-6-4-5-11(9-12)15-10-16(26-20-15)19(24)27-21-17(22)13-7-2-3-8-14(13)18(21)23/h2-9,16H,10H2,1H3
• InChI Key： MHKDGIQPMFQSMX-UHFFFAOYSA-N
• SMILES： O1C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)CC(C2C=CC=C(C=2)OC)=N1

Computed Properties

• Exact Mass: 366.08518617g/mol
• Monoisotopic Mass: 366.08518617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 94.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-methoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 3-(3-Methoxyphenyl)-4,5-Dihydro-1,2-Oxazole-5-Carboxylate: A Comprehensive Overview

The compound with CAS No. 2649080-82-8, commonly referred to as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-methoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylate, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique chemical properties and biological activities. The structure of this molecule is characterized by the presence of isoindole and oxazole moieties, which contribute to its versatile reactivity and functionality.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of multi-component reactions and catalytic processes. Researchers have demonstrated that the isoindole core can be readily functionalized to introduce diverse substituents, enhancing its utility in drug discovery and materials science. For instance, the incorporation of a methoxyphenyl group at the 3-position of the oxazole ring has been shown to significantly influence the compound's electronic properties and bioavailability.

In terms of applications, this compound has garnered attention in the pharmaceutical industry due to its potential as a prodrug or a biological scaffold. Studies have revealed that the oxazole ring can act as a bioisostere for other heterocycles, offering improved pharmacokinetic profiles. Additionally, the dihydroisoindole moiety has been implicated in modulating enzyme activity, making it a promising candidate for enzyme inhibitors.

From a structural perspective, the molecule's dioxo functionality introduces rigidity into the isoindole ring system, which is crucial for maintaining specific conformational geometries. This rigidity is hypothesized to play a key role in molecular recognition processes, such as those involved in receptor-ligand interactions. Recent computational studies have employed molecular docking techniques to explore how this compound interacts with various biological targets, providing valuable insights into its potential therapeutic applications.

The synthesis of this compound typically involves a multi-step process that begins with the preparation of the isoindole derivative. Key steps include Friedel-Crafts acylation followed by oxidation to introduce the dioxo functionality. The subsequent coupling with the methoxyphenyl oxazole derivative is often facilitated by palladium-catalyzed cross-coupling reactions or other coupling methodologies. These methods ensure high yields and excellent stereochemical control.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the compound's structure. Researchers have also employed X-ray crystallography to determine its three-dimensional arrangement, which is essential for understanding its physical and chemical properties.

In terms of toxicity and environmental impact, preliminary studies suggest that this compound exhibits low acute toxicity in standard assays. However, further research is required to fully assess its long-term effects on human health and ecosystems. Regulatory bodies are increasingly emphasizing the importance of green chemistry principles in compound design to minimize environmental footprints.

Looking ahead, ongoing research aims to explore this compound's potential in advanced materials such as organic electronics and optoelectronics. Its unique electronic properties make it a strong candidate for applications in light-emitting diodes (LEDs) and photovoltaic devices. Additionally, its role as a building block in supramolecular chemistry is being actively investigated.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-Yl 3-(3-methoxyphenyl)-4,5-dihydro-1H-Oxazole-carboxylate represents a cutting-edge molecule with vast potential across multiple disciplines. Its intricate structure offers numerous opportunities for chemical modification and functionalization while maintaining stability under various conditions. As research continues to uncover new applications and mechanisms of action for this compound,CAS No. 2649080828 will undoubtedly play an increasingly important role in advancing both scientific knowledge and industrial innovation.